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Compound of Interest

Compound Name:
Ethyl 13(Z),16(Z),19(Z)-

docosatrienoate

Cat. No.: B15600688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical

characteristics of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a long-chain fatty acid ethyl ester.

This document is intended to serve as a foundational resource for researchers and

professionals in drug development and other scientific fields who are working with or exploring

the applications of this compound.

Core Physical and Chemical Properties
Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is an esterified form of the polyunsaturated fatty

acid, 13(Z),16(Z),19(Z)-docosatrienoic acid. Its fundamental properties are summarized in the

table below. It is critical to note that while the molecular formula and weight are based on its

chemical structure, several other physical properties are predicted values from computational

models due to a lack of experimentally determined data in publicly available literature.
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Property Value Source

Molecular Formula C₂₄H₄₂O₂ [1][2]

Molecular Weight 362.59 g/mol [1][2]

CAS Number 2692622-88-9 [1][2]

Appearance
Typically exists as a solid at

room temperature.
[2]

Purity
>99% (when commercially

sourced)
[1]

Predicted Density 0.886 ± 0.06 g/cm³ [2]

Predicted Boiling Point 440.7 ± 14.0 °C [2]

Solubility

Low water solubility (< 1

mg/mL). Soluble in organic

solvents such as DMSO,

ethanol, and can be formulated

in PEG400, Tween 80, and

Carboxymethyl cellulose.

[2]

Storage

As a powder: -20°C for 3

years, 4°C for 2 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

[2]

Experimental Protocols for Determination of
Physical Characteristics
The following section outlines detailed methodologies for the experimental determination of the

key physical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. These are generalized

protocols for long-chain fatty acid esters and should be adapted as necessary for the specific

compound.

2.1. Determination of Melting Point by Differential Scanning Calorimetry (DSC)
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Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. The melting point is

identified as the peak of the endothermic transition.

Apparatus: Differential Scanning Calorimeter.

Procedure:

A small, accurately weighed sample (1-5 mg) of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate
is hermetically sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

A thermal program is initiated, typically involving an initial cooling phase to ensure

complete crystallization, followed by a controlled heating ramp (e.g., 1-10 °C/min) through

the expected melting range.

The heat flow to the sample is recorded against temperature. The temperature at the peak

of the melting endotherm is recorded as the melting point.

2.2. Determination of Boiling Point by Gas Chromatography (GC)

Principle: The boiling point of a compound can be estimated by its retention time on a non-

polar GC column, relative to a series of standards with known boiling points.

Apparatus: Gas chromatograph with a flame ionization detector (FID) and a non-polar

capillary column.

Procedure:

A calibration mixture of n-alkanes with a wide range of boiling points is prepared and

injected into the GC to establish a retention time versus boiling point curve.

A dilute solution of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in a suitable volatile solvent

is prepared.
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The sample is injected into the GC under the same conditions as the calibration

standards.

The retention time of the compound is determined.

The boiling point is interpolated from the calibration curve.

2.3. Determination of Density

Principle: The density can be determined by measuring the mass of a known volume of the

substance. For solids, this can be done using a pycnometer with a displacement liquid of

known density in which the solid is insoluble.

Apparatus: Pycnometer, analytical balance.

Procedure:

The weight of the empty, clean, and dry pycnometer is determined.

The pycnometer is filled with a suitable displacement fluid (in which the sample is

insoluble) and weighed.

A known weight of the solid Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is added to the

empty pycnometer.

The pycnometer is then filled with the displacement fluid, and any air bubbles are

removed.

The final weight is recorded. The density is calculated based on the weight and volume of

the displaced liquid.

2.4. Assessment of Solubility

Principle: A qualitative or semi-quantitative assessment of solubility can be performed by

observing the dissolution of the compound in various solvents at a fixed temperature.

Apparatus: Vials, vortex mixer, analytical balance.
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Procedure:

A known amount of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is added to a series of vials.

A measured volume of different solvents (e.g., water, ethanol, DMSO, acetone,

chloroform) is added to each vial.

The vials are securely capped and agitated (e.g., using a vortex mixer) for a set period at

a controlled temperature.

The solutions are allowed to stand and are visually inspected for any undissolved solid.

The absence of visible particles indicates solubility at that concentration. For a more

quantitative measure, the saturated solution can be filtered, and the concentration of the

dissolved compound in the filtrate can be determined using a suitable analytical technique

like HPLC or GC.

Workflow and Process Diagrams
The following diagrams illustrate the general workflow for the determination of the physical

properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.
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Caption: General workflow for the determination of physical properties.

The experimental determination of the physical characteristics of a compound is a critical step

in its scientific evaluation. The protocols and data presented in this guide provide a starting

point for researchers. It is strongly recommended that experimental values for properties such

as melting point, boiling point, and density be determined to supplement the existing predicted

data for a more complete and accurate physicochemical profile of Ethyl 13(Z),16(Z),19(Z)-
docosatrienoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15600688?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600688?utm_src=pdf-body
https://www.benchchem.com/product/b15600688?utm_src=pdf-body
https://www.benchchem.com/product/b15600688?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. larodan.com [larodan.com]

2. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate | Others 15 | 2692622-88-9 | Invivochem
[invivochem.com]

To cite this document: BenchChem. [Technical Guide: Physical Characteristics of Ethyl
13(Z),16(Z),19(Z)-docosatrienoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600688#physical-characteristics-of-ethyl-13-z-16-
z-19-z-docosatrienoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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